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Compound of Interest

4-Acetamido-3-
Compound Name:
bromobenzotrifluoride

Cat. No.: B064549

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Acetamido-3-
bromobenzotrifluoride, a halogenated and trifluoromethylated aromatic compound of interest
in chemical and pharmaceutical research. This document details its chemical and physical
properties, provides a detailed experimental protocol for its synthesis, and explores its potential
biological significance, including a hypothesized signaling pathway based on the activities of
structurally related molecules.

Core Chemical Information

4-Acetamido-3-bromobenzotrifluoride, also known by its IUPAC name N-[2-bromo-4-
(trifluoromethyl)phenyllacetamide, is a derivative of acetanilide. The presence of a bromine
atom and a trifluoromethyl group on the phenyl ring significantly influences its chemical
reactivity and potential biological activity.

Supplier Information

A number of chemical suppliers offer 4-Acetamido-3-bromobenzotrifluoride. The following
table summarizes key information from various suppliers.
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Molecular
. Molecular . .
Supplier CAS Number Weight (g/mol  Purity
Formula
)
Echemi 175135-49-6 CoH7BrFsNO 282.06 -
Sigma-Aldrich
3823-19-6 CoH7BrFsNO 282.06 95%
(Ambeed)
Oakwood
] 3823-19-6 CoH7BrFsNO 282.06 -
Chemical

Note: There appears to be a discrepancy in the CAS number cited by different suppliers.
Researchers should verify the correct CAS number for their specific needs.

Physicochemical Properties

The physicochemical properties of 4-Acetamido-3-bromobenzotrifluoride are crucial for its
handling, storage, and application in experimental settings.

Property Value Reference
Melting Point 146 °C [1]

Boiling Point 324.2 °C at 760 mmHg [1]

Density 1.637 g/cm3 [1]

Flash Point 149.9 °C [1]
Refractive Index 1.529 [1]

Physical Form Solid

Storage Temperature Inert atmosphere, 2-8°C

Experimental Protocols
Synthesis of 4-Acetamido-3-bromobenzotrifluoride
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A plausible and common method for the synthesis of N-aryl acetamides is the acylation of the
corresponding aniline. In this case, 4-Acetamido-3-bromobenzotrifluoride can be
synthesized from 2-bromo-4-(trifluoromethyl)aniline.

Reaction Scheme:

Synthesis of 4-Acetamido-3-bromobenzotrifluoride
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A general workflow for the synthesis of 4-Acetamido-3-bromobenzotrifluoride.
Detailed Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve 2-bromo-4-(trifluoromethyl)aniline (1.0
equivalent) in a suitable anhydrous solvent such as dichloromethane or tetrahydrofuran.

» Addition of Base: Add a non-nucleophilic base, such as pyridine or triethylamine (1.1
equivalents), to the solution to act as an acid scavenger.

e Cooling: Cool the reaction mixture to 0°C in an ice bath.
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» Addition of Acetylating Agent: Slowly add an acetylating agent, such as acetyl chloride or
acetic anhydride (1.1 equivalents), dropwise to the stirred solution. Maintain the temperature
at 0°C during the addition.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer
chromatography (TLC).

o Work-up: Upon completion, quench the reaction by the addition of water. Separate the
organic layer and wash it sequentially with a dilute acid solution (e.g., 1M HCI), a saturated
agueous solution of sodium bicarbonate, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexanes/ethyl acetate) to yield pure 4-Acetamido-3-
bromobenzotrifluoride.

o Characterization: Confirm the identity and purity of the final product using analytical
techniques such as *H NMR, 3C NMR, and mass spectrometry, and by determining its
melting point.

Potential Biological Significance and Signaling
Pathways

While there is no direct research available on the specific biological activity or signaling
pathway of 4-Acetamido-3-bromobenzotrifluoride, the structural motifs present in the
molecule suggest potential areas for investigation. The trifluoromethyl group is known to
enhance metabolic stability and cell permeability of drug candidates, and N-phenylacetamide
derivatives have been explored for various pharmacological activities, including antimicrobial
and anticancer effects.

Hypothesized Antimicrobial Mechanism of Action
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Based on the known activities of similar halogenated and trifluoromethylated aromatic
compounds, a plausible, yet hypothetical, mechanism of action could involve the disruption of
essential cellular processes in microbial pathogens.

Hypothesized Antimicrobial Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 4-Acetamido-3-
bromobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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